Somalin
Somalin
3-[(2,6-Dideoxy-3-o-methylhexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide is a natural product found in Nerium oleander and Adenium obesum with data available.
Brand Name:
Vulcanchem
CAS No.:
12708-27-9
VCID:
VC20994556
InChI:
InChI=1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3
SMILES:
CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O
Molecular Formula:
C30H46O7
Molecular Weight:
518.7 g/mol
Somalin
CAS No.: 12708-27-9
Cat. No.: VC20994556
Molecular Formula: C30H46O7
Molecular Weight: 518.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-[(2,6-Dideoxy-3-o-methylhexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide is a natural product found in Nerium oleander and Adenium obesum with data available. |
|---|---|
| CAS No. | 12708-27-9 |
| Molecular Formula | C30H46O7 |
| Molecular Weight | 518.7 g/mol |
| IUPAC Name | 3-[14-hydroxy-3-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3 |
| Standard InChI Key | YBZZSZQZDODUAA-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@]3([C@@H](C2)CC[C@@H]4[C@@H]3CC[C@]5([C@@]4(CC[C@@H]5C6=CC(=O)OC6)O)C)C)OC)O |
| SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O |
| Canonical SMILES | CC1C(C(CC(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)C)OC)O |
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